Cas no 1283719-17-4 (tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate)
Tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate is a fluorinated piperidine derivative with a tert-butoxycarbonyl (Boc) protecting group and a trifluoroethylamine substituent. Its key structural features include a sterically hindered Boc group, which enhances stability during synthetic transformations, and the electron-withdrawing trifluoromethyl group, which can influence reactivity and binding properties in medicinal chemistry applications. The compound serves as a versatile intermediate in the synthesis of pharmaceuticals, particularly for introducing trifluoroethylamine motifs into target molecules. Its well-defined stereochemistry and compatibility with standard deprotection conditions make it valuable for peptide and small-molecule drug development. The presence of fluorine atoms may also improve metabolic stability and bioavailability in derived compounds.
1283719-17-4 structure
Product Name:tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate
CAS No:1283719-17-4
MF:C12H21F3N2O2
MW:282.302553892136
MDL:MFCD18736276
CID:4566490
PubChem ID:129320026
Update Time:2025-05-27
tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate
- tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate
- 3-(1-Amino-2,2,2-trifluoro-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
- E84404
- AS-84295
- CS-0444096
- tert-butyl3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate
- 1283719-17-4
- 1-Boc-3-(1-amino-2,2,2-trifluoroethyl)piperidine
- EN300-1877213
-
- MDL: MFCD18736276
- Inchi: 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-6-4-5-8(7-17)9(16)12(13,14)15/h8-9H,4-7,16H2,1-3H3
- InChI Key: WIMMMRVBSUJVFT-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC(C(N)C(F)(F)F)C1
Computed Properties
- Exact Mass: 282.15551240g/mol
- Monoisotopic Mass: 282.15551240g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.6Ų
tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129008217-250mg |
tert-Butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 97% | 250mg |
502.44 USD | 2021-06-01 | |
| Alichem | A129008217-1g |
tert-Butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 97% | 1g |
1,160.32 USD | 2021-06-01 | |
| Enamine | EN300-1877213-0.05g |
tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 95% | 0.05g |
$295.0 | 2023-09-18 | |
| Enamine | EN300-1877213-0.1g |
tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 95% | 0.1g |
$440.0 | 2023-09-18 | |
| Enamine | EN300-1877213-0.25g |
tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 95% | 0.25g |
$629.0 | 2023-09-18 | |
| Enamine | EN300-1877213-0.5g |
tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 95% | 0.5g |
$991.0 | 2023-09-18 | |
| Enamine | EN300-1877213-1.0g |
tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 95% | 1g |
$1272.0 | 2023-06-01 | |
| Enamine | EN300-1877213-2.5g |
tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 95% | 2.5g |
$2492.0 | 2023-09-18 | |
| Enamine | EN300-1877213-5.0g |
tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 95% | 5g |
$3687.0 | 2023-06-01 | |
| Enamine | EN300-1877213-10.0g |
tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate |
1283719-17-4 | 95% | 10g |
$5467.0 | 2023-06-01 |
tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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